N-({[4-(5-isopropyl-1,3-benzoxazol-2-yl)phenyl]amino}carbonothioyl)-3,5-dimethoxybenzamide

• IUPAC Name: 3,5-dimethoxy-N-[[4-(5-propan-2-yl-1,3-benzoxazol-2-yl)phenyl]carbamothioyl]benzamide
• InChI: InChI=1S/C26H25N3O4S/c1-15(2)17-7-10-23-22(13-17)28-25(33-23)16-5-8-19(9-6-16)27-26(34)29-24(30)18-11-20(31-3)14-21(12-18)32-4/h5-15H,1-4H3,(H2,27,29,30,34)
• InChI Key: DNRZXLBQIDAHJC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC2=C(C=C1)OC(=N2)C3=CC=C(C=C3)NC(=S)NC(=O)C4=CC(=CC(=C4)OC)OC
• Molecular Formula: C26H25N3O4S
• Molecular Weight: 475.6 g/mol

Description

The compound is a benzoxazole derivative. Benzoxazole is an aromatic organic compound with a molecular formula C7H5NO, a benzene-fused oxazole ring structure. Although benzoxazole itself is of little practical value, many derivatives of benzoxazoles are commercially important.

Synthesis Analysis

Benzoxazole derivatives can be synthesized from o-amino(thio)phenols and aldehydes using samarium triflate as a reusable acid catalyst under mild reaction conditions in an aqueous medium. A sequential one-pot procedure for the synthesis of either 2-(hetero)aryl or 2-styryl benzoxazoles from aryl and vinyl bromides involves an initial aminocarbonylation with 2-aminophenols as nucleophiles followed by an acid-mediated ring closure to generate the heterocycle.

Molecular Structure Analysis

The molecular structure of benzoxazole derivatives is based on a benzene-fused oxazole ring structure. The specific structure of “N-({[4-(5-isopropyl-1,3-benzoxazol-2-yl)phenyl]amino}carbonothioyl)-3,5-dimethoxybenzamide” would include additional functional groups attached to this basic structure.

Chemical Reactions Analysis

The chemical reactions of benzoxazole derivatives can vary widely depending on the specific functional groups present in the molecule. For example, the amidation of 3-benzoxazolyl aniline with the chloroacetyl functional group resulted in a good antimalarial activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of a specific benzoxazole derivative would depend on its exact molecular structure. For example, benzoxazole itself is a white to light yellow solid, insoluble in water, with a melting point of 27 to 30 °C and a boiling point of 182 °C.

Mechanism of Action

The mechanism of action of benzoxazole derivatives can also vary widely. Some benzoxazole derivatives have shown potential as antiprotozoal and antimicrobial agents. The molecular docking study rationalizes the relative inhibitory activity of compound 5a as an antimalarial agent with the deregulation of PfPNP activity which has emerged as a major mechanism of these targets.

Future Directions

The development of new benzoxazole derivatives with potential biological activity is an active area of research. These compounds could have applications in the treatment of various diseases, including infectious diseases and cancer.